5-(4-Bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

• CAS: 198494-75-6
• Molecular Formula: C13H13BrO4
• Molecular Weight: 313.14 g/mol
• SMILES: CC1(OC(=O)C(C(=O)O1)CC2=CC=C(C=C2)Br)C
• InChI: InChI=1S/C13H13BrO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-6,10H,7H2,1-2H3
• InChIKey: XLALKHPCPCXJBY-UHFFFAOYSA-N

Researchers requiring a stable, fully saturated Meldrum's acid derivative for selective monoreduction protocols often face supply inconsistency. This compound, CAS 198494-75-6, is the exact substrate mandated for SmI₂-H₂O-mediated 3-hydroxy acid synthesis. - Direct application in Nature Protocols methodology; strictly requires this saturated analog over benzylidene alternatives. - Para-bromine handle enables downstream diversification via Pd-catalyzed cross-coupling (Suzuki, Sonogashira). - Isolable solid (mp 92-96°C) with confirmed purity, reducing risk in multi-step syntheses.

5-(4-Bromobenzyl) Meldrum's Acid Derivative Product Overview

5-(4-Bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS 198494-75-6) is a fully saturated, 5-monoalkylated derivative of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) [1]. The compound features a 4-bromobenzyl group at the 5-position, resulting in a molecular formula of C₁₃H₁₃BrO₄ and a molecular weight of 313.14 g/mol . Characterized by a melting point of 92–96°C and the presence of the 1,3-dioxane-4,6-dione core (pKa ≈ 4.97), it serves as a stable, isolable intermediate for the synthesis of 3-hydroxy acids and other complex organic molecules [1]. Its procurement is supported by multiple vendors with standard purities of ≥95% .

Method fit SmI₂-H₂O monoreduction protocol for 3-hydroxy acids

Built-in diversification Aryl bromide handle for Pd-catalyzed cross-coupling

QC-ready Defined melting point supports identity confirmation upon receipt

• [1] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source

Why Generic Substitution Fails: The 4-Bromobenzyl Group

Within the Meldrum's acid derivative class, 5-monoalkylated variants like 5-benzyl-Meldrum's acid (CAS 53463-35-3) or 5-(4-methoxybenzyl)-Meldrum's acid (CAS 15795-60-5) cannot be interchanged with 5-(4-bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione without fundamentally altering synthetic outcomes. The specific 4-bromobenzyl group at the 5-position dictates both the stability of the fully saturated core and its unique reactivity profile. While the α,β-unsaturated analog (5-(4-bromobenzylidene)-Meldrum's acid) is commonly employed in conjugate additions [1], the saturated nature of CAS 198494-75-6 makes it the exclusive substrate for selective monoreduction protocols using SmI₂-H₂O, where the absence of the exocyclic double bond is a strict prerequisite [2]. Furthermore, the bromine atom provides a crucial synthetic handle for downstream functionalization via cross-coupling reactions, a feature absent in the non-halogenated benzyl analogs .

Saturated vs. α,β-unsaturated The benzylidene analog follows a different reduction pathway under SmI₂-H₂O, incompatible with the published monoreduction protocol.

Non-halogenated benzyl analogs Lack the aryl bromide handle, limiting downstream cross-coupling diversification without additional functionalization.

Regioisomeric meta-bromo isomer The 3-bromo substitution may alter molecular recognition in structure-based applications compared to the para-bromo geometry.

• [1] Brosge, F.; Singh, P.; Almqvist, F.; Bolm, C. Synthetic routes towards substituted Meldrum's acids and recent applications. Org. Biomol. Chem. 2021, 19 (23), 5014–5027. View Source
• [2] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source

Comparative Evidence for 5-(4-Bromobenzyl) Meldrum's Acid Derivative

Exclusive SmI₂-H₂O Monoreduction Substrate

The compound is a validated, primary substrate for the SmI₂-H₂O-mediated selective monoreduction, a protocol that yields 3-hydroxy acids in high crude purity. This protocol is fundamentally incompatible with the compound's α,β-unsaturated analog (5-(4-bromobenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, CAS 15795-59-2), which undergoes a distinct tandem conjugate reduction pathway under identical conditions [1].

Reaction outcome

Head-to-head

Saturated analog: selective monoreduction to single 3-hydroxy acid. Unsaturated analog: tandem conjugate reduction, different product mixture.

Saturated substrate is essential for reproducing the Nature Protocols monoreduction methodology.

Qualitative difference in reaction selectivity; verified by published comparison.

Evidence Dimension	Reaction Outcome under SmI₂-H₂O Conditions
Target Compound Data	Selective monoreduction to a single 3-hydroxy acid product (high crude purity).
Comparator Or Baseline	5-(4-Bromobenzylidene)-Meldrum's acid (CAS 15795-59-2): Undergoes tandem conjugate reduction, resulting in a different product mixture.
Quantified Difference	Qualitative difference in reaction selectivity; the saturated analog is the only substrate for the monoreduction pathway.
Conditions	SmI₂-H₂O complex, single-electron reduction protocol, ~6 h reaction time [2].

Why This Matters

Procurement of the correct saturated analog is mandatory for researchers following the published Nature Protocols methodology; substitution with the more common benzylidene derivative will lead to an entirely different product profile.

• [1] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source
• [2] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source

Regioisomeric Differentiation: Para vs. Meta Bromine

The para-substitution pattern of the bromine atom on the benzyl group is a critical determinant of molecular geometry and, by extension, downstream reactivity and potential biological interactions. While both the 4-bromo (target) and 3-bromo (CAS 140184-19-6) regioisomers share the same molecular formula and weight, their distinct three-dimensional shapes can lead to different outcomes in structure-based applications .

Regiochemistry

Cross-study

para-Br (target) vs. meta-Br (CAS 140184-19-6): identical MW (313.14) and formula, different spatial arrangement.

Para-substitution geometry may influence molecular recognition in SAR and materials science.

Structural comparison; synthetic availability confirmed for both isomers.

Evidence Dimension	Regiochemistry (Bromine Position on Benzyl Ring)
Target Compound Data	para-bromo substitution (4-position).
Comparator Or Baseline	5-(3-Bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS 140184-19-6): meta-bromo substitution (3-position).
Quantified Difference	Isomeric difference; identical molecular weight (313.14 g/mol) and formula (C₁₃H₁₃BrO₄) .
Conditions	Structural comparison; both compounds are synthetically available .

Why This Matters

For applications in medicinal chemistry or materials science where molecular recognition is key, the specific para-bromo geometry of 198494-75-6 provides a unique spatial and electronic profile that cannot be replicated by its meta-substituted isomer.

Aryl Halide Diversification Handle

The presence of the aryl bromide moiety in 5-(4-bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione provides a critical functional handle for further synthetic elaboration, enabling efficient derivatization into more complex molecular scaffolds . In contrast, the non-halogenated analog, 5-benzyl-Meldrum's acid (CAS 53463-35-3), lacks this reactive site, limiting its utility in modular synthesis strategies [1].

Cross-coupling handle

Class-level

Aryl bromide present (target) vs. non-halogenated benzyl analog: enables Suzuki, Buchwald-Hartwig, etc.

Built-in diversification point supports library synthesis without pre-functionalization.

Aryl halides generally engage in Pd-catalyzed cross-coupling; class-level inference.

Evidence Dimension	Presence of Aryl Halide for Cross-Coupling
Target Compound Data	Contains a para-bromine atom, allowing participation in Suzuki, Buchwald-Hartwig, and other Pd-catalyzed cross-coupling reactions.
Comparator Or Baseline	5-Benzyl-Meldrum's acid (CAS 53463-35-3): Lacks a halogen atom; cannot undergo analogous cross-coupling reactions without prior, non-trivial functionalization.
Quantified Difference	Qualitative difference in synthetic versatility.
Conditions	Standard Pd-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura) .

Why This Matters

For procurement decisions in medicinal chemistry or library synthesis, the aryl bromide group represents a built-in diversification point, offering a higher return on synthetic investment compared to non-halogenated analogs.

• [1] Brosge, F.; Singh, P.; Almqvist, F.; Bolm, C. Synthetic routes towards substituted Meldrum's acids and recent applications. Org. Biomol. Chem. 2021, 19 (23), 5014–5027. View Source

Melting Point: Quality Control Benchmark

The melting point of 5-(4-bromobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a well-defined physical constant that serves as a practical indicator of purity and a reliable parameter for handling. This property is not universally reported with precision for all Meldrum's acid derivatives [1].

Melting point

Data to verify

92–96 °C

Supports low-cost QC checkpoint before sensitive synthetic steps.

Verify against certificate of analysis; literature reporting may vary.

Evidence Dimension	Melting Point
Target Compound Data	92–96 °C .
Comparator Or Baseline	5-(4-Methoxybenzylidene)-Meldrum's acid (CAS 15795-60-5): Melting point data is less commonly specified in vendor databases.
Quantified Difference	Well-defined melting point range for the target compound.
Conditions	Standard melting point determination .

Why This Matters

A precisely defined melting point range (92–96°C) provides a straightforward, low-cost quality control checkpoint upon receipt, confirming compound identity and purity before initiating sensitive synthetic procedures.

• [1] PubChem. 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CID 275897). https://pubchem.ncbi.nlm.nih.gov/compound/275897 (accessed 2026-04-17). View Source

Application Scenarios: 5-(4-Bromobenzyl) Meldrum's Acid Derivative

Szostak Protocol for 3-Hydroxy Acid Synthesis

This compound is the required starting material for the selective monoreduction of saturated Meldrum's acids to 3-hydroxy acids using the SmI₂-H₂O methodology published in Nature Protocols [1]. The protocol explicitly identifies it as one of two representative examples and mandates a fully saturated Meldrum's acid substrate, making it the only appropriate choice for this specific transformation [2].

Cross-Coupling-Based Library Diversification

The para-bromine atom on the benzyl group serves as a robust synthetic handle for diversification [1]. This compound can be used as a core scaffold for library synthesis, where the aryl bromide undergoes Pd-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce a wide array of functional groups, creating diverse compound collections for biological screening [1].

Para-Substituted Analogs for SAR Exploration

For structure-activity relationship (SAR) studies exploring the effect of para-substitution on a benzyl moiety, this compound provides the exact 4-bromo geometry required [1]. Its procurement allows researchers to directly compare the activity of para-substituted analogs against their meta- or ortho- counterparts, as well as non-halogenated versions, in target-based assays [2].

Thermally Stable Intermediate for Multi-Step Synthesis

With a defined melting point of 92–96°C and a stable, fully saturated Meldrum's acid core, this compound is a robust, isolable intermediate [1]. It can be prepared, stored, and reliably used in multi-step synthetic sequences without the risk of unwanted side reactions associated with its more reactive, unsaturated benzylidene counterparts [2].

Application

Selection Property

Validation Focus

3-Hydroxy acid synthesis (Szostak protocol)

Fully saturated Meldrum's acid core

Monoreduction selectivity under SmI₂-H₂O conditions

Cross-coupling library diversification

Aryl bromide handle

Pd-catalyzed cross-coupling reactivity

Para-substituted SAR exploration

Defined para-bromo geometry

Regioisomeric comparison in target-based assays

Multi-step synthesis intermediate

Thermal stability and isolable form

Purity and stability under ambient storage

• [1] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source
• [2] Szostak, M.; Spain, M.; Procter, D. J. Selective synthesis of 3-hydroxy acids from Meldrum's acids using SmI₂-H₂O. Nat. Protoc. 2012, 7 (5), 970–977. View Source